Cas no 1804662-01-8 (4-Amino-2-(difluoromethyl)-5-iodopyridine)

4-Amino-2-(difluoromethyl)-5-iodopyridine is a halogenated pyridine derivative with a difluoromethyl substituent at the 2-position and an iodine atom at the 5-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both amino and halogen groups enhances its reactivity, enabling selective functionalization for the construction of complex heterocyclic frameworks. The difluoromethyl group contributes to improved metabolic stability and bioavailability in derived compounds. Its high purity and well-defined structure make it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations. This product is typically handled under inert conditions due to its sensitivity to moisture and light.
4-Amino-2-(difluoromethyl)-5-iodopyridine structure
1804662-01-8 structure
Product Name:4-Amino-2-(difluoromethyl)-5-iodopyridine
CAS No:1804662-01-8
MF:C6H5F2IN2
MW:270.018580198288
CID:4844961
Update Time:2025-06-13

4-Amino-2-(difluoromethyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-(difluoromethyl)-5-iodopyridine
    • Inchi: 1S/C6H5F2IN2/c7-6(8)5-1-4(10)3(9)2-11-5/h1-2,6H,(H2,10,11)
    • InChI Key: BRDDZIMDFRANDR-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C(F)F)C=C1N

Computed Properties

  • Exact Mass: 269.947
  • Monoisotopic Mass: 269.947
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 38.9

4-Amino-2-(difluoromethyl)-5-iodopyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029080017-250mg
4-Amino-2-(difluoromethyl)-5-iodopyridine
1804662-01-8 97%
250mg
$489.60 2022-04-01
Alichem
A029080017-500mg
4-Amino-2-(difluoromethyl)-5-iodopyridine
1804662-01-8 97%
500mg
$782.40 2022-04-01
Alichem
A029080017-1g
4-Amino-2-(difluoromethyl)-5-iodopyridine
1804662-01-8 97%
1g
$1,564.50 2022-04-01

Additional information on 4-Amino-2-(difluoromethyl)-5-iodopyridine

Recent Advances in the Study of 4-Amino-2-(difluoromethyl)-5-iodopyridine (CAS: 1804662-01-8)

The compound 4-Amino-2-(difluoromethyl)-5-iodopyridine (CAS: 1804662-01-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the versatility of 4-Amino-2-(difluoromethyl)-5-iodopyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its structural features, including the difluoromethyl and iodo substituents, make it a valuable building block for the development of pharmaceuticals targeting various diseases. Researchers have successfully employed this compound in the synthesis of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of 4-Amino-2-(difluoromethyl)-5-iodopyridine-derived compounds in inhibiting specific protein kinases involved in tumor growth. The study utilized advanced computational modeling and high-throughput screening to identify the most potent derivatives, showcasing the compound's potential in precision medicine.

Another significant development involves the use of 4-Amino-2-(difluoromethyl)-5-iodopyridine in the development of antiviral agents. Preliminary results from in vitro studies indicate that derivatives of this compound exhibit strong activity against RNA viruses, including those responsible for emerging infectious diseases. This finding opens new avenues for the development of broad-spectrum antiviral therapies.

The pharmacokinetic properties of 4-Amino-2-(difluoromethyl)-5-iodopyridine have also been a focus of recent research. Studies have shown that the compound exhibits favorable absorption and distribution characteristics, with moderate metabolic stability. These properties make it a promising candidate for further drug development, particularly in oral formulations.

Despite these promising findings, challenges remain in the optimization of 4-Amino-2-(difluoromethyl)-5-iodopyridine-based therapeutics. Current research is addressing issues related to selectivity and potential off-target effects. Advanced structure-activity relationship (SAR) studies are underway to improve the compound's therapeutic index while maintaining its beneficial properties.

In conclusion, 4-Amino-2-(difluoromethyl)-5-iodopyridine (CAS: 1804662-01-8) represents a valuable chemical entity with diverse applications in drug discovery. The recent advancements in its study underscore its potential as a versatile scaffold for the development of novel therapeutic agents. Future research directions may include further exploration of its mechanism of action, optimization of its pharmacological properties, and expansion of its therapeutic applications.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD